Cas no 76896-60-1 (2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-[(4-methylphenyl)amino]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-[(4-methylphenyl)amino]-
• CAS No: 76896-60-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 537074
• PubChem ID: 777250
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-methyl-6-[(4-methylphenyl)amino]-
• 3-methyl-6-(4-methylanilino)-1H-pyrimidine-2,4-dione
• STK177268
• Oprea1_153969
• 76896-60-1
• DTXSID70354628
• Oprea1_338656
• SR-01000218372
• SCHEMBL5251305
• AKOS005410790
• SR-01000218372-1
• 3-methyl-6-[(4-methylphenyl)amino]pyrimidine-2,4(1H,3H)-dione
• 3-methyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione

• Inchi： 1S/C12H13N3O2/c1-8-3-5-9(6-4-8)13-10-7-11(16)15(2)12(17)14-10/h3-7,13H,1-2H3,(H,14,17)
• InChI Key： IJQPBDRRFVKKDW-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C)=O)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 231.10089
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.44